Cas no 844499-02-1 (3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)-)

• Product Name: 3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)-
• CAS No: 844499-02-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 4213893
• PubChem ID: 11736770
• Update Time: 2025-04-24

3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 6-hydroxy-5-methyl-6-phenyl-, ethyl ester, (3Z,5S,6S)-
• 844499-02-1
• Ethyl (3Z,5S,6S)-6-hydroxy-5-methyl-6-phenyl-3-hexenoate
• DTXSID401199428

• Inchi： 1S/C15H20O3/c1-3-18-14(16)11-7-8-12(2)15(17)13-9-5-4-6-10-13/h4-10,12,15,17H,3,11H2,1-2H3/b8-7-/t12-,15-/m0/s1
• InChI Key： FPTNYQRSSCQYSK-GUQCVNHZSA-N
• SMILES： C(OCC)(=O)C/C=C\[C@H](C)[C@H](O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 248.14124450Da
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų